Cas no 2229568-87-8 (3-(2-fluoro-4-nitrophenyl)-2-oxopropanoic acid)

• Product Name: 3-(2-fluoro-4-nitrophenyl)-2-oxopropanoic acid
• CAS No: 2229568-87-8
• MF: C₉H₆FNO₅
• MW: 227.146046161652
• CID: 6503061
• PubChem ID: 137731791
• Update Time: 2025-10-29

3-(2-fluoro-4-nitrophenyl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-4-nitrophenyl)-2-oxopropanoic acid
• EN300-1757679
• SY340186
• 2229568-87-8

• Inchi： 1S/C9H6FNO5/c10-7-4-6(11(15)16)2-1-5(7)3-8(12)9(13)14/h1-2,4H,3H2,(H,13,14)
• InChI Key： NXINTXOINDZMAP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(C(=O)O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 227.02300045g/mol
• Monoisotopic Mass: 227.02300045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 100Ų

Additional information on 3-(2-fluoro-4-nitrophenyl)-2-oxopropanoic acid

Introduction to 3-(2-fluoro-4-nitrophenyl)-2-oxopropanoic acid (CAS No. 2229568-87-8)

3-(2-fluoro-4-nitrophenyl)-2-oxopropanoic acid, identified by the chemical compound code CAS No. 2229568-87-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a fluoro-substituted nitrophenyl moiety and an α-keto acid backbone, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of bioactive molecules. The presence of both fluorine and nitro functional groups imparts distinct electronic and steric characteristics, which are highly relevant in modulating biological activity.

The nitrophenyl group, particularly the one substituted at the 2-position with fluorine, is a common structural motif in drug discovery due to its ability to influence both metabolic stability and binding affinity to biological targets. In recent years, there has been a growing interest in fluorinated nitroaromatic compounds due to their enhanced lipophilicity, improved pharmacokinetic profiles, and increased binding interactions with enzymes and receptors. The α-keto acid moiety in this compound serves as a versatile scaffold for further derivatization, allowing chemists to explore a wide range of pharmacological applications.

Recent studies have highlighted the potential of 3-(2-fluoro-4-nitrophenyl)-2-oxopropanoic acid as a key intermediate in the development of novel therapeutic agents. For instance, researchers have utilized this compound to synthesize inhibitors targeting various enzymatic pathways involved in inflammation, cancer, and infectious diseases. The fluoro-substituent plays a critical role in enhancing the potency and selectivity of these inhibitors by optimizing their interactions with the active sites of target proteins.

In the realm of oncology research, derivatives of 3-(2-fluoro-4-nitrophenyl)-2-oxopropanoic acid have been explored for their ability to modulate signaling pathways associated with tumor growth and progression. The combination of the nitrophenyl and fluorine groups provides a favorable balance between metabolic stability and bioavailability, which are crucial factors for clinical efficacy. Preliminary findings suggest that certain analogs derived from this compound exhibit promising antiproliferative effects against multiple cancer cell lines, making them attractive candidates for further preclinical development.

The synthetic utility of 3-(2-fluoro-4-nitrophenyl)-2-oxopropanoic acid extends beyond its direct pharmacological applications. It serves as a versatile building block for constructing more complex molecules through various chemical transformations, including esterification, amidation, and alkylation. These modifications allow researchers to fine-tune the physicochemical properties of the final compounds, thereby optimizing their biological activity and therapeutic potential.

Advances in computational chemistry have also facilitated the design of novel derivatives of 3-(2-fluoro-4-nitrophenyl)-2-oxopropanoic acid by predicting their binding modes to biological targets. Molecular docking studies have revealed that this compound can interact with a variety of proteins involved in metabolic disorders, neurodegenerative diseases, and immune responses. Such insights have guided the development of structure-based drug design strategies aimed at improving therapeutic outcomes.

The role of fluorine in medicinal chemistry cannot be overstated, particularly when considering its impact on drug efficacy and safety. The introduction of fluorine at specific positions on aromatic rings can lead to significant changes in pharmacokinetic parameters, such as bioavailability and half-life. In the case of 3-(2-fluoro-4-nitrophenyl)-2-oxopropanoic acid, the fluoro-substituent at the 2-position enhances its metabolic stability while maintaining strong binding interactions with biological targets. This balance is essential for achieving optimal therapeutic effects without compromising safety profiles.

Furthermore, recent innovations in synthetic methodologies have enabled more efficient access to fluorinated nitroaromatic compounds like 3-(2-fluoro-4-nitrophenyl)-2-oxopropanoic acid, reducing costs and improving scalability for industrial applications. Techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the introduction of fluorine atoms into complex molecular frameworks, making it easier to explore new chemical space for drug discovery.

In conclusion, 3-(2-fluoro-4-nitrophenyl)-2-oxopropanoic acid (CAS No. 2229568-87-8) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and versatile synthetic applications. The combination of the fluoro-substituted nitrophenyl group with an α-keto acid backbone offers numerous opportunities for developing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play an important role in advancing drug discovery efforts across multiple therapeutic areas.